Cas no 538372-74-6 (L-LEUCINE-D3-N-FMOC (METHYL-D3))
L-LEUCINE-D3-N-FMOC (METHYL-D3) Chemical and Physical Properties
Names and Identifiers
-
- L-Leucine-d3-N-FMOC (methyl-d3)
- CID 145705704
- 5,5,5-trideuterio-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-methylpentanoic acid
- 538372-74-6
- SCHEMBL23118117
- L-LEUCINE-D3-N-FMOC (METHYL-D3)
-
- Inchi: 1S/C21H23NO4/c1-13(2)11-19(20(23)24)22-21(25)26-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,25)(H,23,24)/i1D3
- InChI Key: CBPJQFCAFFNICX-FIBGUPNXSA-N
- SMILES: O(C(NC(C(=O)O)CC(C)C([2H])([2H])[2H])=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 356.18153845g/mol
- Monoisotopic Mass: 356.18153845g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6
- XLogP3: 4.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 559.8±33.0 °C at 760 mmHg
- Flash Point: 292.4±25.4 °C
- Vapor Pressure: No data available
L-LEUCINE-D3-N-FMOC (METHYL-D3) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
L-LEUCINE-D3-N-FMOC (METHYL-D3) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F625019-10mg |
Fmoc-Leu-OH-5,5,5-d3 |
538372-74-6 | 10mg |
$ 110.00 | 2023-09-07 | ||
| TRC | F625019-25mg |
Fmoc-Leu-OH-5,5,5-d3 |
538372-74-6 | 25mg |
$155.00 | 2023-05-18 | ||
| TRC | F625019-50mg |
Fmoc-Leu-OH-5,5,5-d3 |
538372-74-6 | 50mg |
$276.00 | 2023-05-18 | ||
| TRC | F625019-100mg |
Fmoc-Leu-OH-5,5,5-d3 |
538372-74-6 | 100mg |
$483.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F874762-100mg |
Fmoc-Leu-OH-5,5,5-d3 |
538372-74-6 | BR | 100mg |
¥1,314.00 | 2022-01-10 | |
| A2B Chem LLC | AG33457-1g |
L-LEUCINE-D3-N-FMOC (METHYL-D3) |
538372-74-6 | 98% | 1g |
$985.00 | 2024-04-19 | |
| MedChemExpress | HY-101064S2-5mg |
Fmoc-leucine-d |
538372-74-6 | 98.50% | 5mg |
¥500 | 2025-04-16 | |
| MedChemExpress | HY-101064S2-10mg |
Fmoc-leucine-d |
538372-74-6 | 98.50% | 10mg |
¥800 | 2025-04-16 | |
| MedChemExpress | HY-101064S2-25mg |
Fmoc-leucine-d |
538372-74-6 | 98.50% | 25mg |
¥1250 | 2025-04-16 | |
| MedChemExpress | HY-101064S2-50mg |
Fmoc-leucine-d |
538372-74-6 | 98.50% | 50mg |
¥2000 | 2025-04-16 |
L-LEUCINE-D3-N-FMOC (METHYL-D3) Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on L-LEUCINE-D3-N-FMOC (METHYL-D3)
L-Leucine-D3-N-FMOC (Methyl-D3): A Comprehensive Overview
L-Leucine-D3-N-FMOC (Methyl-D3), with the CAS number 538372-74-6, is a specialized compound that has garnered significant attention in the fields of synthetic chemistry and metabolic research. This compound is a derivative of L-leucine, a naturally occurring amino acid, with specific isotopic modifications that enhance its utility in various scientific applications. The inclusion of deuterium (D) atoms in the methyl group and the N-terminal FMOC (9-fluorenylmethyloxycarbonyl) protecting group makes this compound unique and highly valuable for precise chemical synthesis and isotopic labeling studies.
The chemical structure of L-Leucine-D3-N-FMOC (Methyl-D3) is characterized by its amino acid backbone, with the side chain modified to include deuterium atoms. The FMOC group serves as a protective moiety, ensuring stability during synthesis and enabling controlled deprotection steps. Recent advancements in isotopic labeling techniques have highlighted the importance of such compounds in studying metabolic pathways, enzyme kinetics, and protein interactions at a molecular level.
One of the most notable applications of L-Leucine-D3-N-FMOC (Methyl-D3) is in the field of metabolic research. By incorporating deuterium into the methyl group, researchers can track the fate of this compound within biological systems using advanced analytical techniques such as mass spectrometry. This capability has been instrumental in understanding the role of leucine metabolism in conditions such as obesity, diabetes, and muscle wasting disorders. For instance, a 2022 study published in *Nature Metabolism* utilized this compound to investigate the isotopic exchange rates in muscle tissue, providing novel insights into amino acid metabolism under physiological stress.
In synthetic chemistry, L-Leucine-D3-N-FMOC (Methyl-D3) is widely used as a building block for peptide synthesis. The FMOC group facilitates selective protection and deprotection during solid-phase synthesis, ensuring high yields and purity of the final product. Recent innovations in peptide synthesis methodologies have further enhanced the utility of this compound, enabling the construction of complex peptide sequences with precision and efficiency.
Moreover, L-Leucine-D3-N-FMOC (Methyl-D3) has found applications in drug discovery and development. Its isotopic modifications allow for precise tracing of drug metabolites in preclinical studies, aiding in the optimization of pharmacokinetic profiles. A 2021 study in *Journal of Medicinal Chemistry* demonstrated how this compound was employed to study the enzymatic degradation pathways of a novel anticancer agent, providing critical data for drug design.
The production and characterization of L-Leucine-D3-N-FMOC (Methyl-D3) involve advanced chemical synthesis techniques and rigorous quality control measures. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm the identity and purity of this compound. These analytical methods ensure that researchers can rely on its structural integrity for accurate experimental results.
In conclusion, L-Leucine-D3-N-FMOC (Methyl-D3) is a versatile compound with wide-ranging applications in synthetic chemistry, metabolic research, and drug discovery. Its unique isotopic modifications and chemical properties make it an invaluable tool for scientists seeking to unravel complex biological processes at a molecular level. As research continues to advance, this compound will undoubtedly play an increasingly important role in driving innovation across various scientific disciplines.
538372-74-6 (L-LEUCINE-D3-N-FMOC (METHYL-D3)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)